molecular formula C10H13ClN2 B8758106 4-Chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazoline

4-Chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazoline

Cat. No. B8758106
M. Wt: 196.67 g/mol
InChI Key: BFZWJYPQJJXUAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazoline is a useful research compound. Its molecular formula is C10H13ClN2 and its molecular weight is 196.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazoline

Molecular Formula

C10H13ClN2

Molecular Weight

196.67 g/mol

IUPAC Name

4-chloro-6,6-dimethyl-7,8-dihydro-5H-quinazoline

InChI

InChI=1S/C10H13ClN2/c1-10(2)4-3-8-7(5-10)9(11)13-6-12-8/h6H,3-5H2,1-2H3

InChI Key

BFZWJYPQJJXUAR-UHFFFAOYSA-N

Canonical SMILES

CC1(CCC2=C(C1)C(=NC=N2)Cl)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 6,6-dimethyl-5,6,7,8-tetrahydroquinazolin-4(3H)-one (6.41 g, 36 mmol) in chloroform (10 mL) added phosphorus oxychloride (10 mL) and refluxed for 2 hours. The mixture was concentrated to an oil, then diluted with ethyl acetate (80 mL) and washed with saturated sodium carbonate (50 mL) and brine (25 mL). The solution was dried over anhydrous sodium sulfate, filtered and concentrated, then the residue purified by silica gel column chromatography (ethyl acetate/hexanes, 1:8) to give 4-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazoline (5.3 g, 75% yield) as a yellow solid. 1H NMR (400 MHz, CDCl3): 8.72 (s, 1H), 2.52 (t, 2H), 2.14 (s, 2H), 1.48 (t 2H), 0.93 (s, 6H); MS (EI) for C10H13ClN2: 197 (MH+).
Quantity
6.41 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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